Cas no 2640830-14-2 (4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640830-14-2
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 5315576
• PubChem ID: 155800052
• Update Time: 2025-06-13

4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2640830-14-2
• F6753-0870
• AKOS040724443
• 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine
• [4-[3-(1-Methylethyl)-1,2,4-thiadiazol-5-yl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C14H22N4O2S/c1-10(2)12-15-14(21-16-12)18-7-8-20-11(9-18)13(19)17-5-3-4-6-17/h10-11H,3-9H2,1-2H3
• InChI Key： ZEGRTUVHTPNHFV-UHFFFAOYSA-N
• SMILES： C(C1OCCN(C2SN=C(C(C)C)N=2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 310.14634713g/mol
• Monoisotopic Mass: 310.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 507.2±60.0 °C(Predicted)
• pka: 5.85±0.32(Predicted)

Additional information on 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Overview of 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640830-14-2)

The compound 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640830-14-2) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-thiadiazole and morpholine moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine has surged, driven by advancements in drug discovery and precision agriculture. This compound's pyrrolidine-1-carbonyl group enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. Additionally, the propan-2-yl substituent on the 1,2,4-thiadiazole ring contributes to its metabolic stability, a hot topic in medicinal chemistry as researchers seek to prolong the half-life of therapeutic agents.

The synthesis of CAS No. 2640830-14-2 involves multi-step organic reactions, often leveraging modern techniques such as microwave-assisted synthesis or flow chemistry to improve yields and reduce environmental impact. These methods align with the growing emphasis on green chemistry, a trending topic in scientific communities. Analytical characterization techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity, ensuring reproducibility in research and industrial applications.

From a pharmacological perspective, the morpholine and thiadiazole rings in this compound are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This has led to its exploration in targeted therapy, a rapidly evolving field in oncology. Its potential as a kinase inhibitor is also under investigation, addressing the rising demand for personalized medicine solutions.

In agrochemical applications, 4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine is studied for its role in crop protection. Its structural motifs are associated with herbicidal and fungicidal activities, making it relevant to sustainable farming practices—a key concern amid global food security challenges. Researchers are optimizing its derivatives to enhance efficacy while minimizing ecological footprints, resonating with the circular economy trend.

As the scientific community continues to explore CAS No. 2640830-14-2, computational tools like molecular docking and QSAR modeling are employed to predict its interactions and optimize its properties. These approaches reduce experimental costs and accelerate innovation, addressing the industry's need for faster, data-driven solutions. With its versatile applications and alignment with contemporary research priorities, this compound exemplifies the intersection of chemistry, biology, and technology.